Cas no 2307772-12-7 (3-Azabicyclo[3.2.0]heptane-3-carboxylic acid, 6-(aminomethyl)-, 1,1-dimethylethyl ester, (1R,5S,6R)-rel-)

3-Azabicyclo[3.2.0]heptane-3-carboxylic acid, 6-(aminomethyl)-, 1,1-dimethylethyl ester, (1R,5S,6R)-rel- structure
2307772-12-7 structure
Product Name:3-Azabicyclo[3.2.0]heptane-3-carboxylic acid, 6-(aminomethyl)-, 1,1-dimethylethyl ester, (1R,5S,6R)-rel-
CAS No:2307772-12-7
MF:C12H22N2O2
MW:226.315283298492
CID:5107754
Update Time:2026-03-03

3-Azabicyclo[3.2.0]heptane-3-carboxylic acid, 6-(aminomethyl)-, 1,1-dimethylethyl ester, (1R,5S,6R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl (1R,5S,6R)-6-(aminomethyl)-3-azabicyclo[3.2.0]heptane-3-carboxylate
    • CID 137951837
    • 3-Azabicyclo[3.2.0]heptane-3-carboxylic acid, 6-(aminomethyl)-, 1,1-dimethylethyl ester, (1R,5S,6R)-rel-
    • Inchi: 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-6-9-4-8(5-13)10(9)7-14/h8-10H,4-7,13H2,1-3H3/t8-,9-,10-/m0/s1
    • InChI Key: FCJBARVASXPTHS-GUBZILKMSA-N
    • SMILES: O(C(C)(C)C)C(N1C[C@@H]2C[C@@H](CN)[C@@H]2C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 285
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.6

Experimental Properties

  • Density: 1.087±0.06 g/cm3(Predicted)
  • Boiling Point: 316.2±15.0 °C(Predicted)
  • pka: 10.15±0.29(Predicted)

3-Azabicyclo[3.2.0]heptane-3-carboxylic acid, 6-(aminomethyl)-, 1,1-dimethylethyl ester, (1R,5S,6R)-rel- Pricemore >>

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